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Compound of Interest

Compound Name: Cys modifier 1

Cat. No.: B10857765

This guide provides essential safety and logistical information for the proper disposal of Cys
modifier 1 (MedChemExpress Catalog No.: HY-111945). The following procedures are based
on the Safety Data Sheet (SDS) classification of this product as a non-hazardous substance
and general best practices for laboratory chemical waste management.

Key Safety and Classification Data

The Safety Data Sheet (SDS) for Cys modifier 1 indicates that it is not classified as a
hazardous substance or mixture. However, standard laboratory safety protocols should always
be followed when handling this and any other chemical.
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Property Information Reference

MedChemExpress Safety Data
o Not a hazardous substance or N
Hazard Classification Sheet for Cys modifier 1 (HY-

mixture
111945)[1]

MedChemExpress Safety Data
CAS Number 2374314-08-4 Sheet for Cys modifier 1 (HY-
111945)[1]

MedChemExpress Safety Data
Molecular Formula C1sH1s5Ns0s Sheet for Cys modifier 1 (HY-
111945)[1]

MedChemExpress Safety Data
Molecular Weight 381.34 g/mol Sheet for Cys modifier 1 (HY-
111945)[1]

Standard procedures for eye
] ) ) MedChemExpress Safety Data
_ , and skin contact, inhalation, a
First Aid Measures ) ] Sheet for Cys modifier 1 (HY-
and ingestion should be
111945)

followed.[1]

Experimental Protocols for Disposal

As Cys modifier 1 is classified as non-hazardous, no specific chemical neutralization or
deactivation protocols are required. The primary disposal method involves segregation into the
appropriate non-hazardous waste stream.

Disposal Workflow

The logical workflow for the disposal of Cys modifier 1 is outlined in the diagram below. This
workflow ensures that the material is handled in accordance with its classification and general

laboratory safety standards.
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Cys Modifier 1 Disposal Workflow
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Caption: Disposal workflow for Cys modifier 1.
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Standard Operating Procedure (SOP) for Disposal

1. Personal Protective Equipment (PPE):

o Always wear standard laboratory PPE, including safety glasses, a lab coat, and appropriate
chemical-resistant gloves.

2. Disposal of Unused Solid Cys Modifier 1:

e If the material is in its solid (powder) form, it should be disposed of in a designated container
for non-hazardous solid chemical waste.

» Do not dispose of solid chemicals in the regular trash to avoid accidental exposure to
custodial staff.

3. Disposal of Cys Modifier 1 Solutions:

e Solvent Assessment: The disposal method for a solution of Cys modifier 1 is determined by
the solvent used.

e Agueous Solutions: If dissolved in a non-hazardous aqueous buffer, the solution can be
disposed of in the designated non-hazardous liquid waste container. Do not pour down the
drain unless permitted by your institution's environmental health and safety (EHS) office.

e Organic Solvents (e.g., DMSO): If dissolved in an organic solvent like DMSO, the entire
solution must be treated as hazardous waste due to the solvent. Dispose of it in the
appropriate hazardous liquid waste container, following your institution's guidelines for
flammable or organic waste.

4. Disposal of Empty Containers:

» Rinse the empty container with a suitable solvent (e.g., ethanol or acetone) to remove any
residual powder.

o Collect the rinsate and dispose of it with the corresponding solvent waste stream.

 After rinsing, deface or remove the original label.
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e The clean, empty container can then be disposed of in the regular laboratory glassware or
plastic recycling bin.

5. Spill Cleanup:
 In case of a spill, wear appropriate PPE.

o For a solid spill, gently sweep up the material to avoid creating dust and place it in the non-
hazardous solid waste container.

o For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite or sand) and
place it in the appropriate waste container (non-hazardous for agueous solutions, hazardous
for organic solvent solutions).

e Clean the spill area with soap and water.

Disclaimer: This document provides guidance based on the manufacturer's safety data sheet.
All laboratory personnel are responsible for following the specific waste disposal policies and
procedures established by their institution's Environmental Health and Safety (EHS)
department. If there is any uncertainty, consult your EHS office before proceeding with
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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